Cas no 1807127-14-5 (4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-methanol)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-methanol
• CAS No: 1807127-14-5
• MF: C₈H₉F₂NO₃
• MW: 205.158769369125
• CID: 4887214
• Update Time: 2025-06-15

4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-methanol

• Inchi： 1S/C8H9F2NO3/c1-14-6-5(7(9)10)2-4(3-12)11-8(6)13/h2,7,12H,3H2,1H3,(H,11,13)
• InChI Key： QXEPQEOXKPJMLQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(NC(CO)=C1)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: -0.3
• Topological Polar Surface Area: 58.6

Additional information on 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-methanol

Introduction to 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-methanol (CAS No. 1807127-14-5)

4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1807127-14-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a pyridine core with functional groups such as hydroxyl, methoxy, and difluoromethyl substituents, has garnered attention due to its structural complexity and potential biological activities. The presence of multiple pharmacophoric elements makes it a promising candidate for further investigation in drug discovery and development.

The structural framework of 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-methanol encompasses a pyridine ring, which is a common motif in numerous bioactive molecules. The pyridine nitrogen atom can participate in hydrogen bonding interactions, enhancing the compound's solubility and binding affinity to biological targets. Additionally, the hydroxyl group at the 2-position and the methoxy group at the 3-position introduce polarity and metabolic stability, respectively. The difluoromethyl group at the 4-position is particularly noteworthy, as it can modulate electronic properties and metabolic pathways, making it a key feature for pharmacological optimization.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The difluoromethyl moiety, in particular, has been extensively studied for its ability to enhance binding affinity, metabolic stability, and oral bioavailability. In the context of 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-methanol, this substituent may contribute to improved pharmacokinetic properties, which are crucial for successful clinical translation. Studies have demonstrated that fluorinated compounds often exhibit superior pharmacological profiles compared to their non-fluorinated counterparts, owing to their enhanced lipophilicity and resistance to enzymatic degradation.

The hydroxyl and methoxy groups in this compound also play critical roles in its biological activity. The hydroxyl group at the 2-position can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological targets such as enzymes and receptors. The methoxy group at the 3-position provides metabolic stability by protecting the pyridine ring from oxidative degradation. These functional groups collectively contribute to the compound's versatility in drug design, allowing for fine-tuning of its pharmacological properties through structural modifications.

In recent years, there has been a growing interest in developing novel therapeutic agents targeting neurological disorders. Pyridine derivatives have shown promise in this area due to their ability to interact with various neurotransmitter systems. For instance, compounds containing hydroxyl and methoxy groups have been reported to exhibit inhibitory effects on enzymes involved in neurodegenerative diseases. The unique structural features of 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-methanol make it an attractive candidate for further exploration in this field.

Moreover, the compound's potential applications extend beyond neurological disorders. Preliminary studies suggest that it may exhibit anti-inflammatory, antiviral, and anticancer properties. The difluoromethyl group has been shown to enhance the bioactivity of molecules by improving their binding affinity to target proteins. Additionally, the presence of hydroxyl and methoxy groups allows for further derivatization, enabling researchers to develop analogs with enhanced potency and selectivity.

The synthesis of 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to introduce the desired functional groups efficiently. The synthesis process also emphasizes green chemistry principles to minimize waste and environmental impact.

As research continues to uncover new applications for this compound, its significance in pharmaceutical development is likely to grow. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing its therapeutic potential. By leveraging cutting-edge technologies and innovative research approaches, scientists can explore new avenues for utilizing 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-methanol in treating various diseases.

In conclusion,4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-6-methanol (CAS No. 1807127-14-5) is a structurally intriguing compound with significant potential in drug discovery. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents. As research progresses, this compound is expected to play a crucial role in addressing unmet medical needs across multiple therapeutic areas.